Cas no 2137651-94-4 (Methyl 5-chloro-7-methyl-2,3-dihydro-1-benzofuran-3-carboxylate)

• Product Name: Methyl 5-chloro-7-methyl-2,3-dihydro-1-benzofuran-3-carboxylate
• CAS No: 2137651-94-4
• MF: C₁₁H₁₁ClO₃
• MW: 226.656242609024
• CID: 5756586
• PubChem ID: 165469310
• Update Time: 2025-06-08

Methyl 5-chloro-7-methyl-2,3-dihydro-1-benzofuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-chloro-7-methyl-2,3-dihydro-1-benzofuran-3-carboxylate
• 2137651-94-4
• EN300-785102
• Methyl 5-chloro-7-methyl-2,3-dihydro-1-benzofuran-3-carboxylate

• Inchi： 1S/C11H11ClO3/c1-6-3-7(12)4-8-9(11(13)14-2)5-15-10(6)8/h3-4,9H,5H2,1-2H3
• InChI Key： OFWXGOUBDQXUFK-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C2=C(C=1)C(C(=O)OC)CO2

Computed Properties

• Exact Mass: 226.0396719g/mol
• Monoisotopic Mass: 226.0396719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 35.5Ų

Additional information on Methyl 5-chloro-7-methyl-2,3-dihydro-1-benzofuran-3-carboxylate

Methyl 5-chloro-7-methyl-2,3-dihydro-1-benzofuran-3-carboxylate (CAS No. 2137651-94-4): A Comprehensive Overview

Methyl 5-chloro-7-methyl-2,3-dihydro-1-benzofuran-3-carboxylate (CAS No. 2137651-94-4) is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule, characterized by its unique structural framework, has garnered attention due to its potential biological activities and its role in the synthesis of various pharmacologically relevant derivatives. The benzofuran core, combined with functional groups such as a chloro and a methyl substituent, makes this compound a versatile scaffold for medicinal chemistry investigations.

The chemical structure of Methyl 5-chloro-7-methyl-2,3-dihydro-1-benzofuran-3-carboxylate consists of a fused benzene and furan ring system, with additional substituents that enhance its reactivity and binding properties. The presence of a carboxylate ester group at the 3-position and a chloro group at the 5-position contributes to its interaction with biological targets. This structural motif is reminiscent of several known bioactive compounds, suggesting that Methyl 5-chloro-7-methyl-2,3-dihydro-1-benzofuran-3-carboxylate may exhibit similar pharmacological effects.

In recent years, there has been growing interest in exploring the pharmacological potential of heterocyclic compounds derived from benzofuran scaffolds. These molecules have shown promise in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The< strong>5-chloro and 7-methyl substituents in Methyl 5-chloro-7-methyl-2,3-dihydro-1-benzofuran-3-carboxylate are particularly noteworthy, as they can influence the compound's electronic properties and binding affinity to biological receptors.

One of the most compelling aspects of Methyl 5-chloro-7-methyl-2,3-dihydro-1-benzofuran-3-carboxylate is its utility as a building block for more complex drug candidates. Researchers have leveraged this compound to develop novel derivatives with enhanced biological activity and improved pharmacokinetic profiles. For instance, modifications to the< strong>carboxylate ester group have led to the synthesis of prodrugs that exhibit targeted release mechanisms in vivo.

The synthesis of Methyl 5-chloro-7-methyl-2,3-dihydro-1-benzofuran-3-carboxylate involves multi-step organic reactions that highlight the synthetic versatility of benzofuran derivatives. Key steps include the formation of the benzofuran core through cyclization reactions, followed by functional group transformations such as chlorination and esterification. These synthetic strategies are well-documented in the literature and provide a robust framework for further derivatization.

The biological evaluation of Methyl 5-chloro-7-methyl-2,3-dihydro-1-benzofuran-3-carboxylate has revealed several interesting findings. In vitro studies have demonstrated its interaction with various enzymes and receptors, suggesting potential therapeutic applications. For example, preliminary data indicate that this compound may inhibit certain kinases involved in cancer progression. Additionally, its< strong>5-chloro substituent has been shown to enhance binding affinity to specific protein targets, making it an attractive candidate for structure-based drug design.

The< strong>Methyl 5-chloro-7-methyl-substituted benzofuran scaffold also offers opportunities for developing orally bioavailable compounds. By optimizing the physicochemical properties through rational molecular design, researchers aim to improve solubility and permeability while maintaining biological efficacy. This approach aligns with current trends in drug development, where orally administered small molecules are preferred due to their convenience and compliance rates.

In conclusion, Methyl 5-chloro-7-methyl-2,3-dihydro-1-benzofuran- 3-carboxylate (CAS No. 2137651- 94- 4) represents a promising compound in pharmaceutical research. Its unique structural features and potential biological activities make it a valuable tool for drug discovery efforts. As research continues to uncover new applications for this molecule and its derivatives, it is likely that< strong>Methyl 5- chloro- 7- methyl- 2, 3- dihydro- 1- benzofuran- 3- carboxylate will play an increasingly important role in the development of next-generation therapeutics.